Cas no 156780-48-2 (1-Hexanol, 6-(ethylphenylamino)-)

• Product name: 1-Hexanol, 6-(ethylphenylamino)-
• CAS No: 156780-48-2
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 1331881
• PubChem ID: 14931805

1-Hexanol, 6-(ethylphenylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 6-(ethylphenylamino)-
• 6-(N-ethylanilino)hexan-1-ol
• SCHEMBL10650204
• N-ethyl-N-(6-hydroxyhexyl)aniline
• 6-[ETHYL(PHENYL)AMINO]HEXAN-1-OL
• LIDHWGMXXKSFNT-UHFFFAOYSA-N
• 156780-48-2
• DTXSID00565649

• Inchi： InChI=1S/C14H23NO/c1-2-15(12-8-3-4-9-13-16)14-10-6-5-7-11-14/h5-7,10-11,16H,2-4,8-9,12-13H2,1H3
• InChI Key： LIDHWGMXXKSFNT-UHFFFAOYSA-N
• SMILES： CCN(CCCCCCO)C1=CC=CC=C1

Computed Properties

• Exact Mass: 221.17809
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47